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Cat. No.: B606670 Get Quote

Introduction

Mordant Red 7, also known as Eriochrome Red B, is an azo dye traditionally used in the textile

and leather industries.[1][2][3] Its utility stems from its ability to form a stable coordination

complex with a metal ion, known as a mordant. This dye-mordant complex then binds strongly

to the substrate, enhancing color fastness.[4] While not a conventional stain in plant histology,

its chemical properties suggest potential applications for differentiating specific components

within plant tissues. The mordant acts as a bridge, linking the dye to the tissue.[5] The choice

of mordant and the timing of its application (pre-mordanting, meta-mordanting, or post-

mordanting) can significantly influence the final color and specificity of the stain.[4]

This document provides a detailed experimental protocol for the application of Mordant Red 7

as a histological stain for plant tissues. The protocol is based on the fundamental principles of

mordant dyeing combined with standard botanical microtechnique. Researchers should note

that this is an exploratory protocol and may require optimization depending on the plant

species and target tissues.

Principle of Staining

The staining mechanism involves a two-step process. First, the plant tissue is treated with a

mordant, typically a polyvalent metal salt such as aluminum potassium sulfate (potash alum) or

ferric chloride. The metal ions from the mordant bind to certain chemical groups within the plant

cell walls and cytoplasm, such as carboxylated polysaccharides and polyphenols.[5][6]

Subsequently, when the tissue is immersed in the Mordant Red 7 solution, the dye molecules
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form a coordination complex with the bound metal ions.[4] This creates an insoluble, colored

precipitate (a "lake") at the site of mordant binding, rendering the structures visible under a

microscope. The resulting color is typically a shade of red, but can shift towards purple or wine-

red depending on the mordant and pH.[4]

Experimental Protocol: Mordant Staining of Paraffin-
Embedded Plant Tissue
This protocol outlines the procedure for staining thin sections of plant tissue embedded in

paraffin wax. It follows a pre-mordanting approach where the tissue is treated with the mordant

before the application of the dye.

I. Reagents and Solutions Preparation

Proper preparation of all solutions is critical for reproducible results. Use analytical grade

reagents and distilled or deionized water.
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Solution / Reagent Composition
Preparation

Instructions
Storage / Stability

Fixative (FAA)

Formalin (37-40%): 5

mlGlacial Acetic Acid:

5 mlEthanol (70%): 90

ml

Combine ingredients

and mix thoroughly.

Stable at room

temperature for

months.

Mordant Solution (5%

Potash Alum)

Aluminum Potassium

Sulfate: 5 gDistilled

Water: 100 ml

Dissolve the alum in

warm water with

stirring. Allow to cool

before use.

Stable at room

temperature.

Mordant Red 7 Stock

Solution (1% w/v)

Mordant Red 7

Powder: 1 gDistilled

Water: 100 ml

Dissolve the dye

powder in water.

Gentle heating may

be required. Filter

before use.

Store in a dark bottle

at 4°C for up to 1

month.

Working Staining

Solution

Mordant Red 7 Stock

Solution: 10

mlDistilled Water: 90

mlGlacial Acetic Acid:

0.5 ml

Combine ingredients

and mix. The final pH

should be weakly

acidic. Prepare fresh

before use.

Use within a few

hours.

Ethanol Series
50%, 70%, 95%,

100% Ethanol

Dilute 100% ethanol

with distilled water to

the required

concentrations.

Stable at room

temperature in sealed

containers.

Clearing Agent
Xylene or suitable

substitute
N/A

Store in a ventilated,

flame-proof cabinet.

II. Step-by-Step Staining Procedure

This procedure assumes that the plant tissue has been previously fixed in FAA, dehydrated

through an ethanol series, cleared with xylene, infiltrated with paraffin wax, and sectioned on a

microtome.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step Procedure Time Purpose

1. Deparaffinization &

Rehydration

Immerse slides in

Xylene (2

changes).Immerse in

100% Ethanol (2

changes).Immerse in

95% Ethanol.Immerse

in 70%

Ethanol.Immerse in

50% Ethanol.Rinse in

distilled water.

5 min each3 min

each3 min3 min3

min3 min

To remove the paraffin

wax and gradually

reintroduce water into

the tissue sections.

2. Mordanting
Immerse slides in 5%

Potash Alum solution.
15-20 min

To allow metal ions to

bind to tissue

components, acting as

a binding site for the

dye.

3. Washing

Rinse slides

thoroughly in several

changes of distilled

water.

5 min
To remove excess,

unbound mordant.

4. Staining

Immerse slides in the

working Mordant Red

7 staining solution.

20-30 min

To allow the dye to

form a complex with

the mordant bound to

the tissue.

5. Differentiation
Briefly rinse in 70%

Ethanol.
10-30 sec

To remove excess

stain and improve

contrast. This step is

critical and may

require optimization.

6. Dehydration

Immerse slides in

95% Ethanol (2

changes).Immerse in

100% Ethanol (2

changes).

2 min each2 min each

To remove all water

from the tissue before

mounting.
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7. Clearing

Immerse slides in

Xylene or substitute (2

changes).

3 min each

To make the tissue

transparent and

miscible with the

mounting medium.

8. Mounting

Apply a drop of

resinous mounting

medium to the slide

and cover with a

coverslip.

N/A

To permanently

preserve the stained

section for

microscopy.

III. Expected Results

The expected outcome is differential staining of various plant tissues. Based on the principles

of mordant dyes, which bind to anionic components, it is hypothesized that Mordant Red 7 will

stain the following structures:

Pectic substances in the middle lamella and primary cell walls: Red to pink.

Lignified tissues (xylem, fibers): May stain a different shade of red or purple-red due to

phenolic compounds.

Nuclei and cytoplasm: May show light red or pink staining due to binding with nucleic acids

and proteins.

The intensity and hue of the staining will be dependent on the tissue type, mordant

concentration, and staining time.

Workflow Diagram for Mordant Red 7 Staining

Caption: Experimental workflow for staining plant tissue with Mordant Red 7.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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